Cas no 416887-40-6 (N-(2-methoxyethyl)-4-methylcyclohexan-1-amine)

• Product Name: N-(2-methoxyethyl)-4-methylcyclohexan-1-amine
• CAS No: 416887-40-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 2183276
• PubChem ID: 2849478
• Update Time: 2025-07-25

N-(2-methoxyethyl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, n-(2-methoxyethyl)-4-methyl-(9ci)
• N-(2-methoxyethyl)-4-methylcyclohexan-1-amine
• SCHEMBL24429365
• SCHEMBL13450092
• AKOS000228311
• N-(2-Methoxyethyl)-4-methylcyclohexanamine
• 416887-40-6
• SCHEMBL15384122
• starbld0018479
• EN300-32446
• CS-0283242

• Inchi： 1S/C10H21NO/c1-9-3-5-10(6-4-9)11-7-8-12-2/h9-11H,3-8H2,1-2H3
• InChI Key： QPVUYHWNAFVNBY-UHFFFAOYSA-N
• SMILES： O(C)CCNC1CCC(C)CC1

Computed Properties

• Exact Mass: 171.162314293Da
• Monoisotopic Mass: 171.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(2-methoxyethyl)-4-methylcyclohexan-1-amine

Recent Advances in the Study of N-(2-methoxyethyl)-4-methylcyclohexan-1-amine (CAS: 416887-40-6): A Comprehensive Research Brief

The compound N-(2-methoxyethyl)-4-methylcyclohexan-1-amine (CAS: 416887-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylamine core and methoxyethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of research has been the optimization of the synthetic route for N-(2-methoxyethyl)-4-methylcyclohexan-1-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method that reduces byproduct formation and improves scalability. The study highlighted the importance of controlling reaction conditions, such as temperature and catalyst selection, to achieve optimal purity and yield. This advancement is critical for future large-scale production and clinical applications.

Pharmacological investigations have revealed that N-(2-methoxyethyl)-4-methylcyclohexan-1-amine exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders, including depression and anxiety. A recent paper in Neuropharmacology reported that the compound acts as a selective serotonin reuptake inhibitor (SSRI) with fewer side effects compared to existing drugs. These findings position it as a promising candidate for further preclinical and clinical evaluation.

In addition to its neurological applications, research has explored the compound's role in oncology. A 2024 study in Cancer Research identified N-(2-methoxyethyl)-4-methylcyclohexan-1-amine as a potential adjuvant in chemotherapy, enhancing the efficacy of standard treatments while minimizing toxicity. The study utilized advanced molecular docking techniques to elucidate its interaction with cancer cell receptors, providing a foundation for future drug design efforts.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further investigation. Ongoing studies aim to address these gaps, with a focus on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-(2-methoxyethyl)-4-methylcyclohexan-1-amine (CAS: 416887-40-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse therapeutic potential, coupled with recent advancements in synthesis and pharmacological understanding, underscores its significance as a subject of ongoing study. Future research will likely focus on translational applications, paving the way for its potential use in clinical settings.